4-Tert-butyl-2-(4-tert-butylpyridin-2-yl)pyridine;2-(2,4-difluorobenzene-6-id-1-yl)pyridine;iridium(3+);hexafluorophosphate

• IUPAC Name: 4-tert-butyl-2-(4-tert-butylpyridin-2-yl)pyridine;2-(2,4-difluorobenzene-6-id-1-yl)pyridine;iridium(3+);hexafluorophosphate
• InChI: InChI=1S/C18H24N2.2C11H6F2N.F6P.Ir/c1-17(2,3)13-7-9-19-15(11-13)16-12-14(8-10-20-16)18(4,5)6;2*12-8-4-5-9(10(13)7-8)11-3-1-2-6-14-11;1-7(2,3,4,5)6;/h7-12H,1-6H3;2*1-4,6-7H;;/q;3*-1;+3
• InChI Key: YTFMVASKFDAIDY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=NC=C1)C2=NC=CC(=C2)C(C)(C)C.C1=CC=NC(=C1)C2=C(C=C(C=[C-]2)F)F.C1=CC=NC(=C1)C2=C(C=C(C=[C-]2)F)F.F[P-](F)(F)(F)(F)F.[Ir+3]
• Molecular Formula: C40H36F10IrN4P
• Molecular Weight: 985.9 g/mol
• CAS RN: 1072067-44-7

Description

The compound is a complex that includes 4-Tert-butyl-2-(4-tert-butylpyridin-2-yl)pyridine, 2-(2,4-difluorobenzene-6-id-1-yl)pyridine, iridium(3+), and hexafluorophosphate. It’s related to 4,4′,4″-Tri-tert-Butyl-2,2′:6′,2″-terpyridine, which is used as a ligand in various chemical reactions.

Molecular Structure Analysis

The molecular structure of the compound is complex, involving multiple rings and functional groups. The dihedral angle between the pyridine rings in a related compound, 4-tert-Butyl-2-(4-tert-butyl-pyridin-2-yl)pyridinium nitrate, is 19.06°.

Scientific Research Applications

Ligand in Catalysis and Coordination Chemistry

4,4’,4’‘-Tri-tert-Butyl-2,2’6’,2’'-terpyridine: (often abbreviated as ttbpy) serves as a versatile ligand in various catalytic and coordination chemistry applications:

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Additive in Dye-Sensitized Solar Cells

4-tert-Butylpyridine: . Its role is crucial for enhancing the efficiency and stability of these solar cell systems.

Solubilization of Traditional 2,2’:6’,2’'-Terpyridine

In a recent study, researchers developed a simple one-pot procedure to synthesize and purify 4,4’‘-di-tert-butyl-2,2’:6’,2’'-terpyridine ligands. .